Cas no 58648-95-6 (3-Methylisothiazolo5,4-Dpyrimidin-4(5H)-one)

• Product Name: 3-Methylisothiazolo5,4-Dpyrimidin-4(5H)-one
• CAS No: 58648-95-6
• MDL: MFCD24390264
• CID: 4655504
• PubChem ID: 135712884
• Update Time: 2025-06-09

3-Methylisothiazolo5,4-Dpyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methylisothiazolo5,4-Dpyrimidin-4(5H)-one

• MDL： MFCD24390264

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 3-Methylisothiazolo5,4-Dpyrimidin-4(5H)-one

Recent Advances in the Study of 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one (CAS: 58648-95-6)

3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one (CAS: 58648-95-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest that 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one could serve as a valuable scaffold for the development of targeted therapies.

In addition to its potential as a kinase inhibitor, 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one has also been investigated for its antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against a range of bacterial and fungal pathogens. The mechanism of action appears to involve the disruption of microbial cell wall synthesis, making it a promising candidate for the development of new antibiotics. This is particularly relevant in the context of the growing global threat of antibiotic resistance.

The synthesis and optimization of 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, have enabled the efficient production of these compounds with high yields and purity. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural features that contribute to the compound's biological activity, guiding the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued research in this area.

In conclusion, 3-Methylisothiazolo[5,4-D]pyrimidin-4(5H)-one (CAS: 58648-95-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline. This brief provides a snapshot of the current state of research and serves as a valuable resource for professionals in the chemical biology and pharmaceutical industries.